N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide

• IUPAC Name: N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C14H11ClN2O4/c1-21-13-8-10(5-6-12(13)15)16-14(18)9-3-2-4-11(7-9)17(19)20/h2-8H,1H3,(H,16,18)
• InChI Key: GLECGFXZXIBVNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide, also known as GW5074, is a small molecule inhibitor that has gained attention in recent years due to its potential applications in scientific research. This compound is of interest to researchers due to its ability to inhibit certain protein kinases, which play a critical role in various cellular processes. In

Scientific Research Applications

N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide has been shown to be a potent inhibitor of several protein kinases, including c-Raf, B-Raf, and LRRK2. These kinases play critical roles in various cellular processes, such as cell proliferation, differentiation, and survival. Therefore, N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide has potential applications in cancer research, neurodegenerative diseases, and other areas of biomedical research.

Mechanism of Action

The mechanism of action of N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide involves its ability to bind to the ATP-binding site of protein kinases, thereby inhibiting their activity. This inhibition can lead to downstream effects on various cellular processes, depending on the specific kinase being targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide depend on the specific protein kinase being inhibited. For example, inhibition of c-Raf and B-Raf can lead to decreased cell proliferation and increased apoptosis in cancer cells. Inhibition of LRRK2 has been shown to have potential therapeutic effects in Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide in lab experiments is its specificity for certain protein kinases, which allows for targeted inhibition of specific cellular processes. However, one limitation is that the compound may have off-target effects on other kinases or cellular processes, which can complicate the interpretation of results.

Future Directions

There are several future directions for research involving N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide. One area of interest is in the development of more potent and selective inhibitors for specific protein kinases. Another area of research is in the identification of new protein kinases that may be targeted by N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide or related compounds. Additionally, the therapeutic potential of N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide in various diseases, such as cancer and neurodegenerative diseases, is an area of active research.

Synthesis Methods

The synthesis of N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide involves several steps, starting with the reaction of 4-chloro-3-methoxyaniline with 3-nitrobenzoyl chloride to form N-(4-chloro-3-methoxyphenyl)-3-nitrobenzamide. This compound can then be purified through recrystallization. The purity of the final product can be confirmed through various analytical techniques, such as NMR spectroscopy and HPLC.